Cas no 771499-94-6 (1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazine)

• Product Name: 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazine
• CAS No: 771499-94-6
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 3107333
• PubChem ID: 2090956
• Update Time: 2025-10-05

1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfonyl)piperazine
• 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazine
• 771499-94-6
• EN300-10464
• Z57012219
• MLS000098677
• CHEMBL1406501
• 1-((3,4-Dihydro-2h-benzo[b][1,4]dioxepin-7-yl)sulfonyl)piperazine
• CS-0352072
• AKOS005202392
• SMR000067551
• HMS2342J05

• Inchi： 1S/C13H18N2O4S/c16-20(17,15-6-4-14-5-7-15)11-2-3-12-13(10-11)19-9-1-8-18-12/h2-3,10,14H,1,4-9H2
• InChI Key： GWXLIVCSUBAVBE-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)OCCCO2)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 298.09872823Da
• Monoisotopic Mass: 298.09872823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.3Ų

Additional information on 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazine

1-(3,4-Dihydro-2H-1,5-Benzo[d]oxepine-7-sulfonyl)Piperazine: A Comprehensive Overview

The compound 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazine, with the CAS registry number 771499-94-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. In this article, we will delve into its structure, synthesis, pharmacological properties, and recent advancements in its research.

Structural Insights

The molecule comprises two key structural elements: the 3,4-dihydro-2H-1,5-benzodioxepine ring system and the piperazine moiety. The benzodioxepine ring is a bicyclic structure that combines a benzene ring with a dioxepine ring, creating a rigid framework that can influence the compound's pharmacokinetic properties. The sulfonyl group attached to the benzodioxepine ring acts as a linker to the piperazine moiety, which is a six-membered saturated amine ring known for its flexibility and ability to form hydrogen bonds.

Synthesis and Chemical Properties

The synthesis of this compound involves multi-step organic reactions, often starting from readily available starting materials such as benzene derivatives and sulfur-containing reagents. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity. The compound exhibits good solubility in polar solvents and demonstrates stability under physiological conditions, making it suitable for biological assays.

Pharmacological Profile

Research into the pharmacological properties of this compound has revealed its potential as a modulator of various biological targets. In vitro studies have shown that it exhibits moderate activity against certain enzymes and receptors, suggesting its role in therapeutic interventions. The compound's ability to cross the blood-brain barrier has been a topic of interest, with recent findings indicating limited penetration but promising results in specific cellular models.

Applications in Drug Development

The unique combination of structural features in this compound makes it an attractive candidate for drug development. Its potential applications span across various therapeutic areas, including central nervous system disorders and inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies have been directed toward evaluating its efficacy in preclinical models.

Future Directions

The ongoing research on 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazine is expected to uncover new insights into its mechanism of action and therapeutic potential. Advances in computational chemistry are being leveraged to design analogs with improved pharmacokinetic profiles. Additionally, efforts are underway to explore its synergistic effects when combined with other bioactive molecules.

In conclusion, 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazine represents a promising molecule with diverse applications in the field of medicinal chemistry. Its continued exploration will undoubtedly contribute to the development of innovative therapeutic agents.